Cas no 35166-41-7 (2-(5-methyl-1,2-oxazol-3-yl)acetonitrile)

2-(5-methyl-1,2-oxazol-3-yl)acetonitrile structure
35166-41-7 structure
Product Name:2-(5-methyl-1,2-oxazol-3-yl)acetonitrile
CAS No:35166-41-7
MF:C6H6N2O
MW:122.12464094162
MDL:MFCD09909633
CID:1088222
PubChem ID:11217252
Update Time:2025-04-20

2-(5-methyl-1,2-oxazol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Methylisoxazol-3-yl)acetonitrile
    • (5-Methyl-1,2-oxazol-3-yl)acetonitrile
    • (5-methyl-3-isoxazolyl)acetonitrile(SALTDATA: FREE)
    • (5-Methyl-caproyl)-harnstoff
    • (5-methyl-furan-2-yl)-[1,4]benzoquinone
    • (5-Methyl-hexanoyl)-harnstoff
    • (5-methyl-hexanoyl)-urea
    • (5-methyl-isoxazol-3-yl)-acetonitrile
    • 2-(5-methylfuran-2-yl)-1,4-benzoquinone
    • 2,5-Cyclohexadiene-1,4-dione, 2-(5-methyl-2-furanyl)-
    • 2-< 5-Methyl-furanyl-(2)> -benzochinon
    • 3-cyanomethyl-5-methylisoxazole
    • 5-methyl-3-isoxazoleacetic acid
    • 5-Methyl-isoxazol-3-yl acetic acid
    • 5-Methyl-isoxazol-3-yl-aceton
    • DTXSID901301997
    • 35166-41-7
    • STL414990
    • AKOS005169506
    • W12964
    • FMCBKOOPDBRCGZ-UHFFFAOYSA-N
    • 5-Methyl-3-isoxazoleacetonitrile
    • (5-methylisoxazol-3-yl)acetonitrile
    • CS-0037928
    • (5-methyl-3-isoxazolyl)acetonitrile
    • DB-219570
    • 2-(5-methyl-1,2-oxazol-3-yl)acetonitrile
    • Z1192338948
    • SCHEMBL3322605
    • AS-62328
    • (5-METHYL-3-ISOXAZOLYL)METHYL CYANIDE
    • MFCD09909633
    • EN300-76987
    • MDL: MFCD09909633
    • Inchi: 1S/C6H6N2O/c1-5-4-6(2-3-7)8-9-5/h4H,2H2,1H3
    • InChI Key: FMCBKOOPDBRCGZ-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(CC#N)=N1

Computed Properties

  • Exact Mass: 122.048012819g/mol
  • Monoisotopic Mass: 122.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 49.8Ų

2-(5-methyl-1,2-oxazol-3-yl)acetonitrile Security Information

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